Cas no 1451-84-9 (1-Propanone,2-bromo-1-(2-methylphenyl)-)

• Product Name: 1-Propanone,2-bromo-1-(2-methylphenyl)-
• CAS No: 1451-84-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD12031560
• CID: 117693
• PubChem ID: 23502710
• Update Time: 2025-06-23

1-Propanone,2-bromo-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(2-methylphenyl)-
• 2-BROMO-2’-METHYLPROPIOPHENONE
• 2-bromo-2-methylpropiophenone
• 2-bromo-1-(2-methylphenyl)propan-1-one
• 2-Bromo-1-(o-tolyl)-propan-1-on
• 2-Bromo-1-o-tolyl-propan-1-one
• 2-Bromo-2'-methylpropiophenone
• 2-Bromo-1-o-tolylpropan-1-one
• 1-Propanone, 2-bromo-1-(2-methylphenyl)-
• SCHEMBL5744225
• 2-Bromo-1-(o-tolyl)-1-propanone
• DAHLZPWQZMVBHH-UHFFFAOYSA-N
• SY358426
• DTXSID201283508
• 1451-84-9
• MFCD12031560
• 2-Bromo-1-(2-methylphenyl)-1-propanone

• MDL： MFCD12031560
• Inchi： 1S/C10H11BrO/c1-7-5-3-4-6-9(7)10(12)8(2)11/h3-6,8H,1-2H3
• InChI Key： DAHLZPWQZMVBHH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 17.07000
• LogP: 2.96110

Additional information on 1-Propanone,2-bromo-1-(2-methylphenyl)-

Recent Advances in the Study of 1-Propanone,2-bromo-1-(2-methylphenyl)- (CAS: 1451-84-9): A Comprehensive Research Brief

The compound 1-Propanone,2-bromo-1-(2-methylphenyl)- (CAS: 1451-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the unique structural features of 1-Propanone,2-bromo-1-(2-methylphenyl)-, which make it a promising candidate for the development of novel therapeutic agents. The presence of a bromine atom and a methylphenyl group in its molecular structure has been shown to confer significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields, paving the way for further pharmacological investigations.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory and anticancer agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-Propanone,2-bromo-1-(2-methylphenyl)- exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Additionally, preliminary findings suggest that the compound may induce apoptosis in certain cancer cell lines, although the exact mechanisms remain under investigation. These results underscore the need for further research to elucidate the compound's mode of action and optimize its therapeutic profile.

From a pharmacokinetic perspective, recent analyses have revealed that 1-Propanone,2-bromo-1-(2-methylphenyl)- possesses favorable absorption and distribution properties, although its metabolic stability and potential toxicity require further evaluation. Computational modeling studies have been employed to predict the compound's interactions with biological targets, providing valuable insights for structure-activity relationship (SAR) optimization. These efforts are expected to facilitate the development of derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-Propanone,2-bromo-1-(2-methylphenyl)- (CAS: 1451-84-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued investigation, particularly in the areas of inflammation and oncology. Future research should focus on elucidating its mechanisms of action, improving its pharmacokinetic properties, and exploring its potential in combination therapies. The findings summarized in this brief highlight the compound's potential to contribute to the advancement of chemical biology and pharmaceutical science.